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Compound of Interest

Compound Name: 1,4-Butanediol mononitrate-d8

Cat. No.: B2968080

In-Depth Technical Guide to 1,4-Butanediol
Mononitrate-d8

This technical guide provides a comprehensive overview of 1,4-Butanediol mononitrate-d8, a
deuterated isotopologue of 1,4-Butanediol mononitrate. It is intended for researchers,
scientists, and drug development professionals, offering detailed information on its
identification, synthesis, analysis, and metabolic fate.

Core Identification

1,4-Butanediol mononitrate-d8 is primarily utilized as an internal standard in quantitative
analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid
Chromatography-Mass Spectrometry (LC-MS), for the determination of its non-deuterated
counterpart.[1] Its physical and chemical properties are summarized in the table below.
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Identifier Value

CAS Number 1261398-94-0

Chemical Formula C4HDsNOa4

Molecular Weight 143.16 g/mol

IUPAC Name 4-(nitrooxy)butan-1-0l-1,1,2,2,3,3,4,4-d8
Synonyms BDM-d8, 1,4-Butanediol, 1-nitrate-d8

Experimental Protocols

While specific experimental protocols for the synthesis of 1,4-Butanediol mononitrate-d8 are
not readily available in peer-reviewed literature, a plausible synthesis can be adapted from
established methods for the mononitration of 1,4-butanediol. The following protocol is a
representative example based on a patented synthesis process.[2]

Synthesis of 1,4-Butanediol Mononitrate-d8 (Adapted
Protocol)

This procedure involves the controlled nitration of commercially available 1,4-Butanediol-d8.
Materials:

e 1,4-Butanediol-d8

» "Stabilized" nitric acid (83-85% in water, substantially free of nitrous acid)[2]

o Water-immiscible organic solvent (e.g., dichloromethane)

e Sodium hydroxide solution (40%)

e Ice

Procedure:

e Dissolve 1,4-Butanediol-d8 in the water-immiscible organic solvent.
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e Cool the solution to a temperature range of -2°C to 2°C.[2]

» Slowly add "stabilized" nitric acid to the cooled solution while maintaining vigorous stirring.
The weight ratio of nitric acid to 1,4-butanediol-d8 should be carefully controlled, typically in
the range of 11:1 to 14.5:1.[2]

e Monitor the reaction progress by taking aliquots and analyzing them (e.g., by TLC or a rapid
GC-MS analysis). The reaction is typically allowed to proceed for 10 to 30 minutes.[2]

e Quench the reaction by pouring the mixture into an ice/water slurry.[2]

¢ Neutralize the mixture with a 40% sodium hydroxide solution, ensuring the temperature
remains below 15°C.[2]

o Separate the organic phase containing the 1,4-Butanediol mononitrate-d8.

e The crude product can be purified by agueous extraction to remove unreacted diol and
dinitrate byproducts.[2]

Quantitative Analysis by GC-MS

The primary application of 1,4-Butanediol mononitrate-d8 is as an internal standard. The
following is a general workflow for its use in a quantitative GC-MS analysis.

Instrumentation and Conditions (Representative):
o Gas Chromatograph: Agilent 7890A or equivalent
o Mass Spectrometer: Agilent 5975C or equivalent

e Column: DB-1 or similar non-polar capillary column (30 m x 0.25 mm ID, 0.25 pm film
thickness)

e Carrier Gas: Helium
 Injection Mode: Splitless

o Oven Temperature Program: Optimized for separation of the analyte and internal standard.
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« lonization Mode: Electron lonization (EI)
e MS Acquisition: Selected lon Monitoring (SIM)
Procedure:

o Preparation of Calibration Standards: Prepare a series of calibration standards containing
known concentrations of non-deuterated 1,4-butanediol mononitrate and a fixed
concentration of 1,4-Butanediol mononitrate-d8 (internal standard).

o Sample Preparation: To the unknown sample, add the same fixed concentration of 1,4-
Butanediol mononitrate-d8.

o GC-MS Analysis: Inject the calibration standards and the sample into the GC-MS system.

o Data Analysis: Monitor for characteristic ions of both the analyte and the internal standard.
For 1,4-butanediol, characteristic ions in the mass spectrum include m/z 73 and 91 (for the
protonated molecule).[3] The mass spectrum of the deuterated standard will show a
corresponding mass shift. Construct a calibration curve by plotting the ratio of the analyte
peak area to the internal standard peak area against the analyte concentration. Determine
the concentration of the analyte in the unknown sample using this calibration curve.

Metabolic Pathway

1,4-Butanediol mononitrate is a metabolite of the ophthalmic drug Latanoprostene bunod.[2][4]
[5][6] Upon administration, Latanoprostene bunod is hydrolyzed to latanoprost acid and 1,4-
butanediol mononitrate. The latter is then further metabolized to release nitric oxide (NO) and
1,4-butanediol.[2][4][5][6] The 1,4-butanediol is subsequently oxidized to succinic acid, which
enters the Krebs cycle.[4][7]
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Metabolic pathway of Latanoprostene bunod.

Experimental and Analytical Workflow

The following diagram illustrates a typical workflow for the use of 1,4-Butanediol mononitrate-
d8 as an internal standard in a research or drug development setting.
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Synthesis & Purification

Synthesis of BDM-d8

Purification

:

Application

Biological Sample
(e.g., Plasma, Urine)

Quantitative Analysis

Sample Preparation
(Spiking with BDM-d8)

:

Quality Control (NMR, MS)

GC-MS or LC-MS/MS Analysis

:

Data Analysis & Quantification

Click to download full resolution via product page

General experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1,4-Butanediol mononitrate-d8 CAS number and
identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2968080#1-4-butanediol-mononitrate-d8-cas-
number-and-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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